Cas no 1804262-70-1 (2-(Bromomethyl)-3-iodophenylhydrazine)

• Product Name: 2-(Bromomethyl)-3-iodophenylhydrazine
• CAS No: 1804262-70-1
• MF: C₇H₈BrIN₂
• MW: 326.960292816162
• CID: 4934838
• Update Time: 2025-05-24

2-(Bromomethyl)-3-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-iodophenylhydrazine

• Inchi： 1S/C7H8BrIN2/c8-4-5-6(9)2-1-3-7(5)11-10/h1-3,11H,4,10H2
• InChI Key： QMKHANSUDKIZLD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1CBr)NN

Computed Properties

• Exact Mass: 325.89156 g/mol
• Monoisotopic Mass: 325.89156 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38
• Molecular Weight: 326.96

Additional information on 2-(Bromomethyl)-3-iodophenylhydrazine

Introduction to 2-(Bromomethyl)-3-iodophenylhydrazine (CAS No. 1804262-70-1)

2-(Bromomethyl)-3-iodophenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1804262-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring both bromomethyl and iodo substituents on a phenyl ring, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The structural configuration of 2-(Bromomethyl)-3-iodophenylhydrazine makes it a valuable building block for constructing heterocyclic scaffolds and functionalized aromatic systems. The presence of both bromomethyl and iodo groups provides unique reactivity patterns, enabling diverse chemical transformations such as nucleophilic substitution, cross-coupling reactions, and cyclization processes. These properties are particularly useful in medicinal chemistry, where rapid and efficient assembly of drug-like molecules is essential.

In recent years, there has been a growing interest in the application of 2-(Bromomethyl)-3-iodophenylhydrazine in the synthesis of bioactive compounds. For instance, researchers have leveraged its reactivity to develop new derivatives with potential antimicrobial, anti-inflammatory, and anticancer properties. The compound’s ability to undergo selective functionalization has allowed chemists to explore novel pharmacophores, leading to the discovery of several promising lead compounds.

One notable area where 2-(Bromomethyl)-3-iodophenylhydrazine has made an impact is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug design strategies, scientists have been able to generate inhibitors with improved selectivity and potency. The bromomethyl group can be readily transformed into other functional moieties, such as thiols or amines, while the iodo group facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

Moreover, the compound’s utility extends beyond pharmaceutical applications. In materials science, for example, 2-(Bromomethyl)-3-iodophenylhydrazine has been used to prepare functional polymers and coatings with enhanced thermal stability and mechanical strength. The ability to introduce diverse substituents onto the phenyl ring allows for fine-tuning of material properties, making it a valuable tool for developing advanced materials.

The synthesis of 2-(Bromomethyl)-3-iodophenylhydrazine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromomethyl and iodo groups, followed by purification techniques such as column chromatography or recrystallization. The exact synthetic route may vary depending on the desired purity and scale of production.

From a mechanistic perspective, the reactivity of 2-(Bromomethyl)-3-iodophenylhydrazine can be attributed to the electronic nature of its substituents. The bromomethyl group is highly electrophilic due to the electron-withdrawing effect of the adjacent iodine atom. This makes it an excellent acceptor of nucleophiles, such as thiols or amines, which can be introduced through simple addition reactions. On the other hand, the iodo group is relatively less reactive but can be easily displaced by stronger nucleophiles under appropriate conditions.

In conclusion, 2-(Bromomethyl)-3-iodophenylhydrazine (CAS No. 1804262-70-1) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug discovery and advanced material development. As research continues to uncover new synthetic strategies and applications, 2-(Bromomethyl)-3-iodophenylhydrazine is expected to remain at the forefront of chemical innovation.